Cas no 13707-29-4 (Nitrile-2-Amino-2-phenylpropanoic acid)

Nitrile-2-Amino-2-phenylpropanoic acid structure
13707-29-4 structure
Product Name:Nitrile-2-Amino-2-phenylpropanoic acid
CAS No:13707-29-4
MF:C9H11ClN2
MW:182.650040864944
CID:2033781
PubChem ID:20211717
Update Time:2025-04-21

Nitrile-2-Amino-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Nitrile-2-Amino-2-phenylpropanoic acid
    • Nitrile
    • B,HCl-(±)-2-Amino-2-phenylpropanoic acid
    • AT36935
    • 13707-29-4
    • GWULLRAWYPECLK-UHFFFAOYSA-N
    • SCHEMBL696937
    • 2-Amino-2-phenyl-propionitrile hydrochloride
    • 2-AMINO-2-PHENYLPROPANENITRILE HYDROCHLORIDE
    • Inchi: 1S/C9H10N2.ClH/c1-9(11,7-10)8-5-3-2-4-6-8;/h2-6H,11H2,1H3;1H
    • InChI Key: GWULLRAWYPECLK-UHFFFAOYSA-N
    • SMILES: Cl.NC(C#N)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 182.0610761Da
  • Monoisotopic Mass: 182.0610761Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.